Cas no 14397-59-2 (Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3))

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) is a deuterated analog of isophorone, featuring selective deuteration at key positions, including the methyl group and ring carbons. This isotopically labeled compound is primarily used as an internal standard in mass spectrometry and NMR spectroscopy, ensuring high precision in quantitative analyses. Its deuterium substitution minimizes interference from protonated species, enhancing signal resolution and accuracy. The compound’s stability and compatibility with organic solvents make it suitable for applications in pharmaceutical, environmental, and metabolic research. Its well-defined isotopic purity and structural integrity support reliable traceability in analytical workflows.

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) structure

14397-59-2 structure

Product Name:Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)

CAS No:14397-59-2

MF:C₉H₁₄O

MW:146.25615644455

CID:120392

PubChem ID:102602165

Update Time:2025-06-09

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexen-1-one-2,4,4,6,6-d5,5,5-dimethyl-3-(methyl-d3)- (7CI,8CI,9CI)
- ISOPHORONE (3-METHYL-D3, 2,4,4,6,6-D5)
- 1,1-Dimethyl-3-trideuteromethyl-2,2,4,6,6-pentadeutero-cyclohexen-(3)-on-(5)
- 2,2,4,4,6-pentachloro-6-phenoxy-1,3,5-triaza-2
- 2,4,4,6,6-pentachloro-2-phenoxy-cyclotriphosphazene
- 2,4,4,6,6-Pentadeutero 3-trideuteromethyl 5,5-dimethyl 2-cyclohexen 1-one
- AC1L6SJJ
- NSC169704
- pentachlorophenoxycyclotriphosphazene
- Pentachlor-phenoxy-cyclotriphosphazatrien
- Phenyloxypentachlorcyclotriphosphazen
- ISOPHORONE-D8
- ISOPHORONE-D8 (2,4,4,6,6-D5, 3-METHYL-D3)
- 3-methyl-D3) (3,5,5-Trimethyl-2-cyclohexen-1-one)
- (2,4,4,6,6-D5
- CS-0564735
- Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)
- 2,4,4,6,6-Pentadeuterio-5,5-dimethyl-3-(trideuteriomethyl)cyclohex-2-en-1-one
- Isophorone D8 (3-Methyl D3, 2,4,4,6,6 D5); 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)- (7CI,8CI,9CI)
- Isophorone D8 (3-Methyl D3, 2,4,4,6,6-D5)
- 14397-59-2
- 2-Cyclohexen-1-one-2,4,4,6,6-d5, 5,5-dimethyl-3-(methyl-d3)-
- D98704
- DTXSID101183694
- HY-Y0932S1
- Inchi： 1S/C9H14O/c1-7-4-8(10)6-9(2,3)5-7/h4H,5-6H2,1-3H3/i1D3,4D,5D2,6D2
- InChI Key： HJOVHMDZYOCNQW-WOACEMEVSA-N
- SMILES： O=C1C([2H])=C(C([2H])([2H])[2H])C([2H])([2H])C(C)(C)C1([2H])[2H]

Computed Properties

Exact Mass: 138.10452
Monoisotopic Mass: 146.154679033g/mol
Isotope Atom Count: 8
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07
LogP: 2.32180

Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	I824106-2.5mg	Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)	14397-59-2	2.5mg	$ 65.00	2023-09-07
TRC	I824106-5mg	Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)	14397-59-2	5mg	$ 87.00	2023-09-07
TRC	I824106-25mg	Isophorone-d8 (2,4,4,6,6-d5; 3-methyl-d3)	14397-59-2	25mg	$ 222.00	2023-09-07